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Compound of Interest

Compound Name: aclacinomycin T(1+)

Cat. No.: B1247451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation of aclacinomycin

A, an anthracycline antibiotic, and the identification of its metabolites. It is designed to furnish

researchers, scientists, and drug development professionals with in-depth information on the

metabolic fate of this compound, including quantitative data, detailed experimental protocols,

and a visual representation of its degradation pathway.

Introduction
Aclacinomycin A, also known as aclarubicin, is a potent anti-neoplastic agent used in the

treatment of various cancers.[1] Understanding its degradation and the bioactivity of its

metabolites is crucial for optimizing therapeutic efficacy and minimizing potential toxicity. This

document outlines the known degradation pathways of aclacinomycin A and provides detailed

methodologies for the identification and quantification of its metabolic products.

Data Presentation: Degradation Kinetics
While comprehensive time-course data on the degradation of aclacinomycin A and the

formation of its metabolites are not readily available in publicly accessible literature,

pharmacokinetic studies in humans provide insights into its metabolic stability. The following

table summarizes key pharmacokinetic parameters, offering an indirect measure of its

degradation rate in vivo.
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Parameter Value Biological Matrix Reference

Initial Half-life (t½α) 6.6 minutes Human Plasma [2]

Terminal Half-life

(t½β)
13.3 hours Human Plasma [2][3]

Major Metabolite

Terminal Half-life
25 hours Human Plasma [2][3]

This table will be updated with more detailed quantitative time-course data as it becomes

available in the scientific literature.

Aclacinomycin A Degradation Pathway
Aclacinomycin A undergoes extensive metabolism in the body, leading to a variety of

degradation products. The primary metabolic transformations involve enzymatic and chemical

modifications of the parent molecule. Eleven distinct metabolites have been identified in human

urine, indicating a complex degradation cascade.[3]

One of the initial and key steps in the degradation of aclacinomycin A is its enzymatic

conversion to aclacinomycin Y. This reaction is catalyzed by a specific oxidoreductase. Further

metabolism leads to the formation of various other metabolites, including the major plasma

metabolite, bisanhydroaklavinone, and its subsequent glucuronide conjugate.

Below is a proposed degradation pathway based on the identified metabolites.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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